Cas no 127346-86-5 (Milbemycin B,5-O-demethyl-28-deoxy-6,28-epoxy-13-(2-methyl-1-oxopropoxy)-25-(1-methyl-1-propenyl)-,(6R,13R,25S)- (9CI))

• Product Name: Milbemycin B,5-O-demethyl-28-deoxy-6,28-epoxy-13-(2-methyl-1-oxopropoxy)-25-(1-methyl-1-propenyl)-,(6R,13R,25S)- (9CI)
• CAS No: 127346-86-5
• MF: C₃₈H₅₄O₉
• MW: 654.829972743988
• CID: 182997
• PubChem ID: 6441219
• Update Time: 2025-04-19

Milbemycin B,5-O-demethyl-28-deoxy-6,28-epoxy-13-(2-methyl-1-oxopropoxy)-25-(1-methyl-1-propenyl)-,(6R,13R,25S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Milbemycin B,5-O-demethyl-28-deoxy-6,28-epoxy-13-(2-methyl-1-oxopropoxy)-25-(1-methyl-1-propenyl)-,(6R,13R,25S)- (9CI)
• Milbemycin B, 5-O-demethyl-28-deoxy-6,28-epoxy-13-(2-methyl-1-oxopropoxy)-25-(1-methyl-1-propenyl)-, (6R,13R,25S)-
• [(4S,5'S,6R,6'S,8R,10E,13S,14E,16E,20R,21R,24S)-6'-[(E)-But-2-en-2-yl]-21,24-dihydroxy-5',11,13,22-tetramethyl-2-oxospiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-12-yl] 2-methylpropanoate
• UK-80695
• UK 80695
• CHEBI:202332
• 127346-86-5

• Inchi： 1S/C38H54O9/c1-9-22(4)33-25(7)15-16-37(47-33)19-29-18-28(46-37)14-13-24(6)32(45-35(40)21(2)3)23(5)11-10-12-27-20-43-34-31(39)26(8)17-30(36(41)44-29)38(27,34)42/h9-13,17,21,23,25,28-34,39,42H,14-16,18-20H2,1-8H3/b11-10+,22-9+,24-13+,27-12+/t23-,25-,28+,29-,30?,31+,32?,33+,34+,37+,38+/m0/s1
• InChI Key： XQJPRIJOJVJRFC-VYLBHDSBSA-N
• SMILES： O1[C@@H]2CC=C(C)C([C@@H](C)C=CC=C3CO[C@@H]4[C@@H](C(C)=CC(C(=O)O[C@@H](C2)C[C@@]21CC[C@H](C)[C@@H](/C(=C/C)/C)O2)[C@@]43O)O)OC(C(C)C)=O |c:3,11,t:9|

Computed Properties

• Exact Mass: 654.376783
• Monoisotopic Mass: 654.376783
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 47
• Rotatable Bond Count: 4
• Complexity: 1360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121
• XLogP3: 4.7

Experimental Properties

• Density: 1.2
• Boiling Point: 787.9°Cat760mmHg
• Flash Point: 238.4°C
• Refractive Index: 1.568

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Milbemycins